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Lurasidone Piperazine N-Oxide Lurasidone Piperazine N-Oxide
Brand Name: Vulcanchem
CAS No.: 1574569-32-6
VCID: VC0052863
InChI: InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)31(27)16-20-5-1-2-6-21(20)17-32(35)13-11-30(12-14-32)26-22-7-3-4-8-23(22)36-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1
SMILES: C1CCC(C(C1)CN2C(=O)C3C4CCC(C4)C3C2=O)C[N+]5(CCN(CC5)C6=NSC7=CC=CC=C76)[O-]
Molecular Formula: C28H36N4O3S
Molecular Weight: 508.681

Lurasidone Piperazine N-Oxide

CAS No.: 1574569-32-6

Reference Standards

VCID: VC0052863

Molecular Formula: C28H36N4O3S

Molecular Weight: 508.681

Lurasidone Piperazine N-Oxide - 1574569-32-6

CAS No. 1574569-32-6
Product Name Lurasidone Piperazine N-Oxide
Molecular Formula C28H36N4O3S
Molecular Weight 508.681
Standard InChI InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)31(27)16-20-5-1-2-6-21(20)17-32(35)13-11-30(12-14-32)26-22-7-3-4-8-23(22)36-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1
Standard InChIKey HFNFEWDWVQOXRX-CVTJIBDQSA-N
SMILES C1CCC(C(C1)CN2C(=O)C3C4CCC(C4)C3C2=O)C[N+]5(CCN(CC5)C6=NSC7=CC=CC=C76)[O-]
Synonyms (3aR,4S,7R,7aS)-2-[[(1R,2R)-2-[[4-(1,2-Benzisothiazol-3-yl)-1-oxido-1-piperazinyl]methyl]cyclohexyl]methyl]hexahydro-4,7-methano-1H-isoindole-1,3(2H)-dione
Last Modified Aug 20 2021
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